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Compound of Interest

Compound Name: 2-Nitro-5-(piperazin-1-yl)phenol

Cat. No.: B13582468

Get Quote

Executive Summary
Nitrophenylpiperazines (NPPs) represent a specialized subclass of the phenylpiperazine

"privileged scaffold." While the broader phenylpiperazine family is ubiquitous in CNS drug

discovery (e.g., aripiprazole, trazodone), the introduction of a nitro group (

) imparts unique electronic and steric properties that drastically alter receptor selectivity and
toxicological profiles.

This guide analyzes the NPP scaffold across three domains:

CNS Pharmacology: The regiospecificity (ortho-, meta-, para-) that shifts activity between 5-

HT1A antagonism and 5-HT2B agonism.

Antimicrobial Utility: The emergence of 4-NPP derivatives as pleuromutilin hybrids for MRSA

treatment.

Toxicological Screening: The critical necessity of screening p-nitrophenylpiperazine

derivatives for 5-HT2B-mediated cardiac valvulopathy.
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Chemical Basis & Electronic Effects
The biological activity of NPPs is governed by the electron-withdrawing nature of the nitro

group, which reduces the pKa of the aniline nitrogen (

) and alters the lipophilicity (

) of the molecule.

Regioisomerism and Receptor Selectivity
The position of the nitro group is the primary determinant of biological target affinity.
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Pharmacological Profiles[1][2][3][4][5][6]
CNS & Cardiovascular Activity
The 5-HT2B Safety Hazard
Research indicates that 1-(4-nitrophenyl)piperazine acts as an agonist at the 5-HT

receptor. Chronic activation of 5-HT
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on cardiac valvular interstitial cells leads to mitogenesis and valvulopathy (similar to the
withdrawal of fenfluramine).

Mechanism: The 4-nitro group fits into the hydrophobic pocket of the 5-HT

receptor, stabilizing the active conformation and coupling to

proteins.

Directive: All 4-NPP derivatives must undergo calcium flux screening to rule out potent 5-HT

agonism early in the discovery phase.

Alpha-Adrenergic Blockade
1-(2-nitrophenyl)piperazine exhibits affinity for

-adrenergic receptors. The nitro group at the ortho position provides a steric clash that prevents
the "agonist" conformation required for receptor activation, resulting in antagonistic activity
useful for antihypertensive or benign prostatic hyperplasia (BPH) applications.

Antimicrobial & Cytotoxic Potential
Recent medicinal chemistry efforts have utilized the NPP scaffold to combat resistant bacteria.

Pleuromutilin Hybrids: 4-NPP moieties linked to pleuromutilin cores have shown potent

activity against Methicillin-resistant Staphylococcus aureus (MRSA).[1] The piperazine ring

improves solubility, while the nitro group enhances binding affinity to the bacterial peptidyl

transferase center.

Tyrosinase Inhibition: Specific NPP derivatives inhibit tyrosinase, a key enzyme in melanin

biosynthesis, suggesting potential in treating hyperpigmentation disorders.

Visualizing the SAR Landscape
The following diagram illustrates the divergent biological pathways triggered by the position of

the nitro substituent.
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Figure 1: Structure-Activity Relationship (SAR) map showing how nitro-positioning dictates

therapeutic vs. toxicological outcomes.

Experimental Protocols
Synthesis of 1-(4-Nitrophenyl)piperazine
This protocol uses a Nucleophilic Aromatic Substitution (

) mechanism. This method is preferred over metal-catalyzed couplings due to the high
reactivity of the fluoronitrobenzene substrate.

Reagents:

1-Fluoro-4-nitrobenzene (1.0 eq)

Piperazine (anhydrous, 5.0 eq) – Excess prevents bis-substitution.

Potassium Carbonate (

, 2.0 eq)

Solvent: DMF or DMSO (Polar aprotic is essential).
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Workflow:

Dissolution: Dissolve 5.0 eq of piperazine and 2.0 eq of

in DMF. Heat to 60°C.

Addition: Dropwise add 1-fluoro-4-nitrobenzene (dissolved in minimal DMF) to the piperazine

solution over 30 minutes.

Note: Exothermic reaction. Monitor internal temperature.

Reflux: Stir at 100°C for 4–6 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

Quench: Pour reaction mixture into crushed ice/water (10x volume).

Isolation: The product often precipitates as a yellow solid. Filter and wash with cold water.

Purification: If oil forms, extract with Ethyl Acetate, dry over

, and recrystallize from Ethanol.
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Figure 2: Step-by-step synthesis workflow for mono-substituted nitrophenylpiperazines.

Functional Assay: 5-HT2B Calcium Flux (Safety Screen)
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To validate the safety of para-nitrophenylpiperazine derivatives, a functional FLIPR

(Fluorometric Imaging Plate Reader) assay is required to detect agonist activity.

Protocol:

Cell Line: CHO-K1 cells stably expressing human 5-HT

receptor.

Dye Loading: Incubate cells with Calcium-4 assay kit dye (Molecular Devices) for 60 min at

37°C.

Compound Addition: Add test compounds (dissolved in DMSO/Buffer) at varying

concentrations (1 nM – 10

M).

Measurement: Monitor fluorescence intensity (

) for 120 seconds.

Analysis: Calculate

relative to the standard agonist 5-HT (Serotonin).

Threshold: Any compound with

efficacy of 5-HT is flagged as a high-risk valvulopathy candidate.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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